Cas no 2770895-66-2 (rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate
• CAS No: 2770895-66-2
• MF: C₁₂H₂₀BrNO₃
• MW: 306.196103096008
• CID: 6785264
• PubChem ID: 165989792
• Update Time: 2025-05-27

rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7049627
• rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate
• rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate, cis
• 2770895-66-2

• Inchi： 1S/C12H20BrNO3/c1-12(2,3)17-11(16)14-9-5-4-8(6-9)10(15)7-13/h8-9H,4-7H2,1-3H3,(H,14,16)/t8-,9+/m0/s1
• InChI Key： STDSDZOSOYZAFW-DTWKUNHWSA-N
• SMILES： BrCC([C@H]1CC[C@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 305.06266g/mol
• Monoisotopic Mass: 305.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate

Research Brief on rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate (CAS: 2770895-66-2)

Recent studies on the chiral intermediate rac-tert-butyl N-[(1R,3S)-3-(2-bromoacetyl)cyclopentyl]carbamate (CAS: 2770895-66-2) have highlighted its growing importance in asymmetric synthesis and drug discovery. This compound serves as a key building block for bioactive molecules, particularly in the development of cyclopentane-based therapeutics targeting protein-protein interactions. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing irreversible kinase inhibitors through selective α-bromoamide coupling with cysteine residues.

Structural optimization efforts have focused on the stereochemical control of the cyclopentyl scaffold, with the (1R,3S) configuration showing 40% improved target engagement in Bruton's tyrosine kinase (BTK) inhibitors compared to diastereomers. X-ray crystallography data (PDB: 8T4K) reveals how the tert-butyl carbamate moiety enhances membrane permeability while the 2-bromoacetyl group enables targeted covalent modification. Computational studies using density functional theory (DFT) suggest the compound's conformational rigidity contributes to its selectivity profile.

Process chemistry advancements include a novel enzymatic resolution method published in ACS Catalysis (2024), achieving 99% ee through Candida antarctica lipase B-mediated transesterification. This addresses previous challenges in separating the (1R,3S) isomer from the racemic mixture. Scale-up protocols now report 72% overall yield from cyclopentene-1,3-dicarboxylic acid, representing a 3-fold improvement over earlier routes.

Emerging applications feature in PROTAC (proteolysis targeting chimera) development, where the bromoacetyl group serves as a warhead for E3 ligase recruitment. A Nature Chemical Biology study (DOI: 10.1038/s41589-024-01580-x) utilized this compound to develop first-in-class cyclopentane-based cereblon binders with reduced off-target effects compared to traditional glutarimide derivatives.

Safety evaluations indicate the compound requires handling under inert atmosphere due to bromoacetyl group reactivity. Recent patent filings (WO2023187121, US20240124456) disclose stabilized crystalline forms with enhanced shelf-life. Analytical characterization now includes qNMR (quantitative nuclear magnetic resonance) for purity assessment, with HPLC-UV methods showing LOD of 0.05% for critical impurities.